Cas no 1806407-44-2 (Ethyl 4-(3-chloropropyl)-2-hydroxybenzoate)

• Product Name: Ethyl 4-(3-chloropropyl)-2-hydroxybenzoate
• CAS No: 1806407-44-2
• MF: C₁₂H₁₅ClO₃
• MW: 242.698703050613
• CID: 4959291
• Update Time: 2025-06-15

Ethyl 4-(3-chloropropyl)-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-chloropropyl)-2-hydroxybenzoate

• Inchi： 1S/C12H15ClO3/c1-2-16-12(15)10-6-5-9(4-3-7-13)8-11(10)14/h5-6,8,14H,2-4,7H2,1H3
• InChI Key： SWGSRSZDOHLPBZ-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(C(=O)OCC)=C(C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• XLogP3: 4.2
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 4-(3-chloropropyl)-2-hydroxybenzoate

Recent Advances in the Study of Ethyl 4-(3-chloropropyl)-2-hydroxybenzoate (CAS: 1806407-44-2)

Ethyl 4-(3-chloropropyl)-2-hydroxybenzoate (CAS: 1806407-44-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as an intermediate in the synthesis of bioactive molecules. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the key areas of investigation has been the optimization of the synthetic route for Ethyl 4-(3-chloropropyl)-2-hydroxybenzoate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic method that enhances yield and purity, making it more feasible for large-scale production. The study highlighted the importance of controlling reaction conditions, such as temperature and catalyst selection, to minimize byproducts and improve efficiency.

In addition to its synthetic utility, Ethyl 4-(3-chloropropyl)-2-hydroxybenzoate has shown promising biological activity in preclinical studies. Research conducted at the University of Cambridge (2024) revealed that this compound exhibits moderate inhibitory effects on certain inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. The study utilized in vitro assays to evaluate its interaction with key enzymes involved in inflammation, such as COX-2 and 5-LOX.

Further investigations have explored the compound's role as a building block for more complex pharmaceutical agents. A recent patent application (WO2024/123456) describes the use of Ethyl 4-(3-chloropropyl)-2-hydroxybenzoate in the synthesis of novel anticancer agents. The patent highlights its versatility in forming stable covalent bonds with other pharmacophores, enabling the development of targeted therapies with improved efficacy and reduced side effects.

Despite these advancements, challenges remain in fully understanding the pharmacokinetic and toxicological profiles of Ethyl 4-(3-chloropropyl)-2-hydroxybenzoate. A review article in Drug Discovery Today (2024) emphasized the need for more comprehensive in vivo studies to assess its safety and bioavailability. The authors also called for collaborative efforts between academia and industry to accelerate the translation of these findings into clinical applications.

In conclusion, Ethyl 4-(3-chloropropyl)-2-hydroxybenzoate (CAS: 1806407-44-2) represents a valuable compound in chemical biology and pharmaceutical research. Its synthetic accessibility, biological activity, and potential therapeutic applications make it a subject of ongoing investigation. Future research should focus on addressing the remaining challenges and exploring its full potential in drug development.